Cas no 10389-65-8 (N,N'-Di-BOC-L-cystine)

• Product Name: N,N'-Di-BOC-L-cystine
• CAS No: 10389-65-8
• MF: C₁₆H₂₈N₂O₈S₂
• MW: 440.532122612
• MDL: MFCD00038250
• CID: 48572
• PubChem ID: 57647404
• Update Time: 2025-04-18

N,N'-Di-BOC-L-cystine Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis(tert-butoxycarbonyl)-L-cystine
• N,N'-Di-Boc-L-cystine
• (Boc-CYS-OH)2
• (Boc-Cys-OH)?
• BIS-BOC-L-CYSTINE
• BOC-L-CYSTINE
• BOC-L-CYSTINE extrapure
• N N-BOC-L-CYSTEINE
• N,N’-di-Boc-L-cystine
• N,N'-Bis-Boc-cystine
• N,N'-Bis-Boc-L-cystine
• N,N'-di-Boc-cystine
• n,n-di-boc-l-cystine
• 10389-65-8
• Nalpha,Nalpha'-di-Boc-L-cystine
• (Boc-Cys-OH)2, >=98% (CE)
• MFCD00038250
• SCHEMBL316084
• AKOS016001841
• MHDQAZHYHAOTKR-UWVGGRQHSA-N
• FD21213
• J-001062
• N,N'-Bis(tert-butoxycarbonyl)-L-cysteine
• Bis((2R)-carboxy-2-t-butoxycarbonylaminoethyl)disulfide
• (2R)-3-[[(2R)-2-carboxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]disulfanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (boc-cys-oh)2 (disulfide bond)
• L-Cystine, N,N'-bis[(1,1-dimethylethoxy)carbonyl]-
• AS-48998
• (2R,2'R)-3,3'-disulfanediylbis(2-(tert-butoxycarbonylamino)propanoic acid)
• (R)-2-tert-butoxycarbonylamino-3-((R)-2-tert-butoxycarbonylamino-2-carboxy-ethyldisulfanyl)-propionic acid
• AKOS015841318
• N-alpha-t-Butyloxycarbonyl-L-cystine ((Boc-L-Cys-OH)2)
• (2R,2'R)-3,3'-Disulfanediylbis(2-((tert-butoxycarbonyl)amino)propanoic acid)
• N,N'-bis-(tertbutoxycarbonyl)cystine
• NSC 164046; (Boc-Cys-OH)2; N,N'-bis[(1,1-Dimethylethoxy)carbonyl]-L-cystine; N,N'-Dicarboxycystine N,N'-Di-tert-butyl Ester; N,N'-Bis(tert-butoxycarbonyl)-L-cysteine;
• (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-{[(2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-2-CARBOXYETHYL]DISULFANYL}PROPANOIC ACID
• N,N'-Di-BOC-L-cystine

• MDL： MFCD00038250
• Inchi： 1S/C16H28N2O8S2/c1-15(2,3)25-13(23)17-9(11(19)20)7-27-28-8-10(12(21)22)18-14(24)26-16(4,5)6/h9-10H,7-8H2,1-6H3,(H,17,23)(H,18,24)(H,19,20)(H,21,22)/t9-,10-/m0/s1
• InChI Key： MHDQAZHYHAOTKR-UWVGGRQHSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)SC[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 440.12900
• Monoisotopic Mass: 440.12870820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 202Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: 140-145 ºC
• Boiling Point: 627.4℃ at 760 mmHg
• Flash Point: 333.2±31.5 °C
• PSA: 201.86000
• LogP: 3.10540
• Optical Activity: [α]20/D −120±3°, c = 2% in acetic acid

N,N'-Di-BOC-L-cystine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Safety Term：S22;S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters